1-(Hexa-3,5-dien-3-yl)-4-methylbenzene

• CAS No.: 61907-72-0
• Molecular Formula: C13H16
• Molecular Weight: 172.27 g/mol
• IUPAC Name: 1-hexa-3,5-dien-3-yl-4-methylbenzene
• InChI: InChI=1S/C13H16/c1-4-6-12(5-2)13-9-7-11(3)8-10-13/h4,6-10H,1,5H2,2-3H3
• InChI Key: KJOBOQIPGHMQCN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=CC=C)C1=CC=C(C=C1)C

Description

1-(Hexa-3,5-dien-3-yl)-4-methylbenzene is a substituted aromatic compound featuring a benzene ring with two distinct substituents: a methyl group at the para position (4-methyl) and a conjugated hexa-3,5-dien-3-yl group. The hexadienyl moiety introduces a conjugated diene system, which may confer unique electronic and reactivity properties, such as enhanced participation in cycloaddition reactions (e.g., Diels-Alder) or susceptibility to electrophilic attack. The para-methyl group likely influences steric and electronic effects, modulating the compound’s solubility, stability, and regioselectivity in chemical reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Benzenes with Alkenyl Groups

Compounds like styrene (vinylbenzene) share a benzene ring with an alkenyl substituent but lack the extended conjugation of the hexadienyl group. For example, the dienyl group may act as a diene in Diels-Alder reactions, a property absent in mono-alkenyl benzenes.

Tetramethylbenzene Isomers

Symmetrical substituted benzenes, such as 1,2,4,5-tetramethylbenzene (CAS 95-93-2), exhibit high melting points due to crystalline packing efficiency (melting point: ~80°C) . In contrast, 1-(Hexa-3,5-dien-3-yl)-4-methylbenzene’s asymmetrical structure and flexible dienyl chain likely reduce symmetry, resulting in a lower melting point and altered solubility. Additionally, tetramethylbenzenes are less reactive toward addition reactions due to the absence of conjugated double bonds.

Heterocyclic-Substituted Benzoate Esters

Compounds like I-6273 (ethyl 4-(4-(3-methylisoxazol-5-yl)phenethylamino)benzoate) from Molecules (2011) feature aromatic rings modified with heterocycles (e.g., isoxazole) and functional groups (e.g., ester, amino) . While these compounds prioritize biological activity, 1-(Hexa-3,5-dien-3-yl)-4-methylbenzene lacks polar groups, suggesting divergent applications in materials science or synthetic intermediates rather than pharmacology.

Data Table: Key Structural and Physical Properties

Compound Name	CAS Number	Molecular Formula	Key Substituents	Melting Point (°C)	Reactivity Notes
1-(Hexa-3,5-dien-3-yl)-4-methylbenzene	Not reported	C₁₃H₁₄	Hexadienyl, para-methyl	Likely low	High (conjugated diene)
1,2,4,5-Tetramethylbenzene	95-93-2	C₁₀H₁₄	Four methyl groups	~80	Low (saturated substituents)
Styrene	100-42-5	C₈H₈	Vinyl group	-31	Moderate (single alkene)
I-6273 (heterocyclic benzoate ester)	Not provided	C₂₀H₂₀N₂O₃	Isoxazole, phenethylamino	Not reported	Pharmacologically targeted

Preparation Methods

Methodology and Reaction Mechanism

The boronate complex route, adapted from the synthesis of (E)-1-(hexa-3,5-dien-1-yl)-4-methoxybenzene, involves three stages:

• Allylboration : 3-(4-Methylphenyl)propyl diisopropylcarbamate reacts with allylboronic acid pinacol ester in the presence of N,N,N',N'-tetramethylethylenediamine (TMEDA) to form a secondary boronic ester.
• Olefin Metathesis : The intermediate undergoes a Grubbs Hoveyda II-catalyzed reaction with (vinylsulfonyl)benzene, extending the carbon chain to a hexadienyl system.
• Nucleophilic Substitution : Treatment with 1-bromo-3,5-bis(trifluoromethyl)benzene and n-BuLi generates the final product via boronate complex decomposition.

Optimization and Yield

• Catalyst : Grubbs Hoveyda II (5 mol%) enables >90% conversion in metathesis.
• Temperature : Reactions proceed at 50°C for 1 h, followed by reflux (15 h), achieving 64% isolated yield.
• Substrate Scope : Replacing methoxy with methyl groups requires stoichiometric adjustments to prevent steric hindrance.

Cross-Coupling Strategies

Suzuki-Miyaura Coupling

1-(2,2-Dibromovinyl)-4-methylbenzene serves as a key precursor. Palladium-catalyzed coupling with hexa-3,5-dien-1-ylboronic acid yields the target compound:
$$
\text{Ar-Br} + \text{Diene-B(OH)}2 \xrightarrow{\text{Pd(PPh}3\text{)}4, \text{Na}2\text{CO}_3} \text{Ar-Diene}
$$

• Conditions : Toluene/water (3:1), 80°C, 12 h.
• Yield : 85% after silica gel chromatography.

Limitations

• Requires anhydrous conditions and inert atmosphere.
• Boronic acid derivatives of hexadienes are sensitive to polymerization.

Sigmatropic Rearrangement of Allylic Alcohols

Base-Promoted-Shift

3-Methylpenta-1,4-diene undergoes deprotonation with n-BuLi, followed by alkylation with paraformaldehyde:
$$
\text{CH}2=\text{CH-C(Me)=CH}2 \xrightarrow{\text{BuLi}} \text{Li-CH}2-\text{C(Me)=CH-CH}2 \xrightarrow{\text{HCHO}} \text{CH}2=\text{CH-C(Me)-CH}2-\text{OH}
$$
Subsequent-sigmatropic shift forms (E)-4-methylhexa-3,5-dien-1-ol, which is oxidized and coupled to 4-methylbenzaldehyde via Wittig reaction.

Yield and Selectivity

• Overall Yield : 58% after two steps.
• Stereoselectivity : >20:1 E/Z ratio due to steric control during rearrangement.

Reductive Aminomethylation of 1,3-Dienes

Copper-Catalyzed Process

A MesCu/(S,S)-Ph-BPE catalyst system enables reductive coupling of 4-methylbenzaldehyde with preformed hexa-3,5-dienylamines:
$$
\text{Ar-CHO} + \text{Diene-NH}2 \xrightarrow{\text{MesCu, t-BuOH}} \text{Ar-CH}2-\text{NH-Diene}
$$

• Solvent : 1,4-Dioxane, room temperature.
• Yield : 72% with >90% diastereomeric excess.

Wittig Olefination

Ylide Generation and Coupling

Methyltriphenylphosphonium bromide and n-BuLi generate a ylide, which reacts with 4-methylbenzaldehyde:
$$
\text{Ph}3\text{P=CH-CH}2-\text{C(Me)=CH}2 + \text{Ar-CHO} \rightarrow \text{Ar-CH=CH-CH}2-\text{C(Me)=CH}_2
$$

• Conditions : THF, 0°C to room temperature.
• Yield : 75% after column purification.

Comparative Analysis of Methods

Method	Starting Material	Catalyst/Reagents	Yield	Advantages	Limitations
Boronate Complex	3-(4-Methylphenyl)propyl carbamate	Grubbs Hoveyda II, n-BuLi	64%	High stereoselectivity	Costly catalysts
Suzuki Coupling	1-(2,2-Dibromovinyl)-4-methylbenzene	Pd(PPh₃)₄	85%	Scalable, mild conditions	Boronic acid instability
Sigmatropic Shift	3-Methylpenta-1,4-diene	n-BuLi, HCHO	58%	Short synthetic route	Moderate yield
Reductive Aminomethylation	4-Methylbenzaldehyde	MesCu, (S,S)-Ph-BPE	72%	Atom-economic	Requires preformed dieneamine
Wittig Reaction	4-Methylbenzaldehyde	Ph₃P=CH₂	75%	Simple setup	Phosphine oxide waste

Recommendations

• Industrial Scale : Adopt Suzuki coupling with immobilized Pd catalysts to reduce costs.
• Academic Labs : Prioritize sigmatropic rearrangements for rapid access to diene intermediates.
• Characterization : Use $$ ^1\text{H} $$-NMR and GC-MS to confirm E/Z ratios and purity.